[(E)-[amino-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methylidene]amino] 2-chlorobenzoate

• IUPAC Name: [(E)-[amino-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methylidene]amino] 2-chlorobenzoate
• InChI: InChI=1S/C20H13ClF3N3O3/c21-16-4-2-1-3-15(16)19(28)30-27-18(25)12-5-8-14(9-6-12)29-17-10-7-13(11-26-17)20(22,23)24/h1-11H,(H2,25,27)
• InChI Key: ZVCNNXWGJIHXKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)ON=C(C2=CC=C(C=C2)OC3=NC=C(C=C3)C(F)(F)F)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)O/N=C(\C2=CC=C(C=C2)OC3=NC=C(C=C3)C(F)(F)F)/N)Cl
• Molecular Formula: C20H13ClF3N3O3
• Molecular Weight: 435.8 g/mol
• CAS No.: 1025559-23-2

Description

[(E)-[amino-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methylidene]amino] 2-chlorobenzoate is a useful research compound. Its molecular formula is C20H13ClF3N3O3 and its molecular weight is 435.79. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Amines in Cancer Research

Heterocyclic amines (HAs) like PhIP, which have structural similarities to the compound , are implicated in dietary influences on cancer incidence, particularly breast cancer. The role of food-derived HAs, formed during the cooking of meats, in the etiology of human mammary gland cancer has been extensively reviewed, emphasizing the significance of dietary factors and the metabolic activation of HAs leading to DNA adducts in the mammary gland. This area of research sheds light on the importance of understanding the carcinogenic potential of compounds formed during food processing and their metabolic pathways in humans (Snyderwine, 1994).

Chemistry and Properties of Pyridine Derivatives

The chemical behavior and properties of pyridine derivatives, including their complexation and biological activities, are crucial in medicinal chemistry. A comprehensive review covers the synthesis, properties, and potential applications of compounds containing pyridine moieties, highlighting the versatility and importance of these structures in developing pharmaceuticals and understanding their interaction with biological systems (Boča, Jameson, & Linert, 2011).

Degradation Processes and Stability Studies

Understanding the stability and degradation processes of complex organic compounds is vital for their application in medicinal chemistry. A study employing liquid chromatography and mass spectrometry (LC-MS/MS) examined the stability of nitisinone (NTBC), revealing insights into its degradation products and contributing to a better understanding of its properties and potential risks and benefits in medical applications. This research highlights the importance of stability studies for the safe and effective use of pharmaceutical compounds (Barchańska et al., 2019).

Corrosion Inhibition

Quinoline and its derivatives, sharing structural features with the compound of interest, are recognized for their effectiveness as corrosion inhibitors. These compounds form stable chelating complexes with metallic surfaces, offering protection against corrosion. A review article details the role of quinoline-based compounds as anticorrosive materials, underscoring the relevance of these compounds in industrial applications (Verma, Quraishi, & Ebenso, 2020).